4-(4-biphenylyl)-4-azatricyclo[5.2.2.0~2,6~]undec-8-ene-3,5-dione

• IUPAC Name: 4-(4-phenylphenyl)-4-azatricyclo[5.2.2.02,6]undec-8-ene-3,5-dione
• InChI: InChI=1S/C22H19NO2/c24-21-19-16-6-7-17(9-8-16)20(19)22(25)23(21)18-12-10-15(11-13-18)14-4-2-1-3-5-14/h1-7,10-13,16-17,19-20H,8-9H2
• InChI Key: IYWXNCONOXNVSJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C=CC1C3C2C(=O)N(C3=O)C4=CC=C(C=C4)C5=CC=CC=C5
• Molecular Formula: C22H19NO2
• Molecular Weight: 329.4 g/mol

Description

4-(4-biphenylyl)-4-azatricyclo[5.2.2.0~2,6~]undec-8-ene-3,5-dione, commonly known as BATU, is a psychoactive compound that belongs to the class of synthetic cathinones. It was first synthesized in the 1990s and has gained popularity as a recreational drug due to its stimulant and hallucinogenic effects. However, BATU has also shown potential in scientific research as a tool for studying the central nervous system.

Mechanism of Action

The mechanism of action of BATU involves the inhibition of dopamine reuptake by binding to the dopamine transporter. This results in an increase in dopamine levels in the brain, which leads to the stimulant and hallucinogenic effects of the drug. BATU also has affinity for the serotonin transporter, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of BATU are similar to those of other synthetic cathinones. BATU causes an increase in dopamine levels in the brain, which leads to hyperactivity, agitation, and hallucinations. It also causes an increase in heart rate and blood pressure, which can lead to cardiovascular complications.

Advantages and Limitations for Lab Experiments

BATU has several advantages as a tool for studying the central nervous system. It has a high affinity for the dopamine transporter, which makes it a useful tool for studying dopamine reuptake. It also has similar effects to other synthetic cathinones, which makes it a useful tool for comparing the effects of different psychoactive compounds. However, BATU also has several limitations. It is a relatively new compound, and its long-term effects are not well understood. It is also a controlled substance, which makes it difficult to obtain for scientific research.

Future Directions

There are several future directions for research on BATU. One area of interest is the long-term effects of BATU on the central nervous system. Another area of interest is the development of new psychoactive compounds based on the structure of BATU. Finally, BATU could be used as a tool for developing new treatments for psychiatric disorders that involve dopamine dysregulation.

Synthesis Methods

The synthesis of BATU involves a multistep process that starts with the reaction of 4-biphenylcarboxylic acid with thionyl chloride to form 4-biphenylchloride. This intermediate is then reacted with piperidine to form 4-biphenylpiperidine, which is further reacted with maleic anhydride to form BATU.

Scientific Research Applications

BATU has been used in scientific research to study the effects of synthetic cathinones on the central nervous system. It has been shown to have similar effects to other synthetic cathinones, such as MDPV and alpha-PVP, which are known to cause hyperactivity, agitation, and hallucinations. BATU has also been used as a tool for studying the dopamine transporter, which is the target of many psychoactive drugs.